(S)-2-Ethylpiperidine hydrochloride
Overview
Description
Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges (-CH2-) and one amine bridge (-NH-). It is a common structure found in many pharmaceuticals and alkaloids . Hydrochloride, on the other hand, is an acid salt resulting from the reaction of hydrochloric acid with an organic base .
Molecular Structure Analysis
The molecular structure of piperidine derivatives can be determined using various methods such as X-ray diffraction, powder diffraction, and other spectroscopic techniques . These methods can provide information about molecular conformation, three-dimensional packing arrangement, and hydrogen-bonding patterns in organic molecular solids .Chemical Reactions Analysis
Piperidine derivatives can undergo various chemical reactions. For instance, they can participate in hydrogenation, cyclization, cycloaddition, annulation, and amination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of piperidine derivatives can be analyzed using various methods such as chromatographic, spectrophotometric, electrochemical, and other analysis methods .Scientific Research Applications
Pharmaceutical Formulation Development
(S)-2-Ethylpiperidine hydrochloride: is utilized in the development of various pharmaceutical formulations. Its role as an active pharmaceutical ingredient (API) or as an intermediate can be critical in the synthesis of more complex compounds. The compound’s stability and reactivity make it suitable for creating formulations that require precise dosing and controlled release .
Synthesis of Novel Hydrogels
The compound is used in the synthesis of novel hydrogels for topical applications. These hydrogels can be designed to control the release pattern of APIs, enhancing the efficacy and safety of topical drug delivery systems. The versatility of (S)-2-Ethylpiperidine hydrochloride allows for its incorporation into various hydrogel formulations, including those with natural and synthetic polymers .
Analytical Method Development
In analytical chemistry, (S)-2-Ethylpiperidine hydrochloride can be a subject of method development and validation studies. High-Performance Liquid Chromatography (HPLC) methods can be developed to quantify this compound in different matrices, ensuring the quality and consistency of pharmaceutical products containing it .
Antifungal Agent Research
Research into antifungal agents often involves (S)-2-Ethylpiperidine hydrochloride due to its potential efficacy against fungal infections. It can be formulated into various dosage forms, including topical and oral, to treat or prevent fungal diseases .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the study of piperidine derivatives are promising. There is ongoing research into the development of new methods for the synthesis of biologically active piperidines . Furthermore, there is interest in exploring the potential of piperidine derivatives in the treatment of various diseases .
properties
IUPAC Name |
(2S)-2-ethylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-2-7-5-3-4-6-8-7;/h7-8H,2-6H2,1H3;1H/t7-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFEDNVOKYCDBFD-FJXQXJEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-Ethylpiperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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